Cas no 4239-21-8 (dimethyl butane-1,4-disulfonate)

• Product Name: dimethyl butane-1,4-disulfonate
• CAS No: 4239-21-8
• MF: C₆H₁₄O₆S₂
• MW: 246.301760196686
• CID: 928076
• PubChem ID: 230649
• Update Time: 2025-04-19

dimethyl butane-1,4-disulfonate Chemical and Physical Properties

Names and Identifiers

• dimethyl butane-1,4-disulfonate
• SRI 916
• 1,4-Butanedisulfonic acid,dimethyl ester
• Butan-1,4-disulfonsaeure-dimethylester
• butane-1,4-disulfonic acid dimethyl ester
• DTXSID40282404
• 4239-21-8
• NSC-25741
• 1,4-Butanedisulfonic acid, dimethyl ester
• NSC25741
• SCHEMBL777175

• Inchi： 1S/C6H14O6S2/c1-11-13(7,8)5-3-4-6-14(9,10)12-2/h3-6H2,1-2H3
• InChI Key： TTXMTFUPSPPMTK-UHFFFAOYSA-N
• SMILES： S(CCCCS(=O)(=O)OC)(=O)(=O)OC

Computed Properties

• Exact Mass: 246.02300
• Monoisotopic Mass: 246.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 228.8°C
• Refractive Index: 1.47
• PSA: 103.50000
• LogP: 1.88060